2-[3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C20H18FN3O4/c1-27-17-9-3-13(11-18(17)28-2)16-8-10-20(26)24(23-16)12-19(25)22-15-6-4-14(21)5-7-15/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key: QOSITMIFRYSIPR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=CC=C(C=C3)F)OC
• Molecular Formula: C20H18FN3O4
• Molecular Weight: 383.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-[3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]-N-(4-fluorophenyl)acetamide typically involves multistep reactions, as seen in the synthesis of similar compounds. These processes often utilize commercially available starting materials and are characterized by their efficiency in producing desired products with good yields (Moghadam & Amini, 2018).

Molecular Structure Analysis

The molecular structure of compounds akin to 2-[3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]-N-(4-fluorophenyl)acetamide often exhibits distinct geometrical parameters. These structures are typically characterized using techniques such as single-crystal X-ray diffraction, revealing details like bond angles and distances, and intermolecular interactions (Sharma et al., 2018).

Chemical Reactions and Properties

The chemical behavior of similar compounds involves interactions and reactions pertinent to their functional groups. These reactions can be influenced by factors such as the presence of substituents and the overall molecular structure. Understanding these reactions is crucial for applications in fields like medicinal chemistry (Robertson et al., 1986).

Physical Properties Analysis

The physical properties of such compounds are often determined by their molecular structure. Characteristics like solubility, melting points, and crystalline structure can be analyzed through various physicochemical techniques. These properties are essential for understanding the compound's behavior in different environments (Cheung et al., 2014).

Chemical Properties Analysis

Chemical properties, such as reactivity, stability, and interaction with other molecules, are determined by the molecular structure and functional groups of the compound. Studies involving similar compounds have shown diverse chemical behaviors, which are significant in various chemical and pharmaceutical applications (Hudkins et al., 2011).